Cas no 23612-46-6 (Benzamide,N-(3-methyl-2-pyridinyl)-)

• Product Name: Benzamide,N-(3-methyl-2-pyridinyl)-
• CAS No: 23612-46-6
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 256481
• PubChem ID: 90211
• Update Time: 2025-04-19

Benzamide,N-(3-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(3-methyl-2-pyridinyl)-
• N-(3-methyl-2-pyridinyl)Benzamide
• N-(3-methylpyridin-2-yl)benzamide
• 2'-Aza-6'-methyl-benzanilid
• 2-Benzamido-3-methyl-pyridin
• 2-Benzamido-3-picolin
• 2-Benzamido-3-picoline
• 2-Benzoylamino-3-methyl-pyridin
• 3-Picoline, 2-benzamido-
• Benzamide, N-(3-methyl-2-pyridyl)-
• BRN 0475601
• N-(3-Methyl-2-pyridinyl)-benzamid
• N-(3-methyl-pyridin-2-yl)-benzamide
• Pyridine, 2-benzamido-3-methyl-
• Benzamide, N-(3-methyl-2-pyridinyl)-
• NSC-407138
• JR6S37Z9J9
• Z71390295
• DTXSID10178284
• FT-0712802
• SCHEMBL7532358
• 23612-46-6
• NSC 407138
• AKOS001303707
• Oprea1_316751
• NSC407138
• N-(3-Methyl-2-pyridyl)benzamide
• JJBRLTIVSDLEJK-UHFFFAOYSA-N

• Inchi： 1S/C13H12N2O/c1-10-6-5-9-14-12(10)15-13(16)11-7-3-2-4-8-11/h2-9H,1H3,(H,14,15,16)
• InChI Key： JJBRLTIVSDLEJK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99
• LogP: 2.71530